Cas no 1443336-19-3 ((2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane)

• Product Name: (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane
• CAS No: 1443336-19-3
• MF: C₁₃H₉Cl₂FS
• MW: 287.179963827133
• CID: 5703887
• PubChem ID: 91656720
• Update Time: 2025-07-22

(2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane
• 1443336-19-3
• 1-Chloro-3-fluoro-6-[(3-chlorophenyl)sulfanylmethyl]benzene
• Benzene, 2-chloro-1-[[(3-chlorophenyl)thio]methyl]-4-fluoro-

• MDL： MFCD18911244
• Inchi： 1S/C13H9Cl2FS/c14-10-2-1-3-12(6-10)17-8-9-4-5-11(16)7-13(9)15/h1-7H,8H2
• InChI Key： SQJLONMUHZXGSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1C=CC=C(C=1)Cl)F

Computed Properties

• Exact Mass: 285.9786050g/mol
• Monoisotopic Mass: 285.9786050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 25.3Ų

Additional information on (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane

Comprehensive Overview of (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane (CAS No. 1443336-19-3)

(2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane (CAS No. 1443336-19-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This sulfur-containing compound features a 2-chloro-4-fluorobenzyl group and a 3-chlorophenyl moiety, making it a subject of interest for researchers and chemists working on advanced material synthesis and pharmaceutical intermediates.

The molecular structure of (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane combines halogenated aromatic rings with a sulfide linkage, which contributes to its distinct reactivity profile. This combination of chloro and fluoro substituents on different aromatic systems creates a molecule with interesting electronic properties that are currently being explored in materials science applications. The CAS registry number 1443336-19-3 serves as a unique identifier for this compound in chemical databases worldwide.

Recent studies have focused on the potential of (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane as a building block for more complex molecular architectures. Its structural features make it particularly valuable in the development of novel organic electronic materials, where the combination of halogen atoms and sulfur bridges can influence charge transport properties. Researchers are investigating how variations in the chloro and fluoro substitution patterns affect the compound's performance in such applications.

The synthesis of 1443336-19-3 typically involves the reaction between appropriately substituted benzyl halides and thiophenol derivatives. Optimization of this synthetic route has been a focus area for organic chemists, as yield improvement and purity enhancement remain important challenges in the production of this specialty chemical. The presence of both chloro and fluoro groups in the molecule requires careful consideration of reaction conditions to avoid unwanted side reactions.

In the context of current research trends, (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane has been examined for its potential in green chemistry applications. The development of more sustainable synthetic methods for halogenated compounds like this one aligns with the growing demand for environmentally friendly chemical processes. Researchers are particularly interested in how the sulfane linkage in this molecule might offer advantages in terms of biodegradability compared to other functional groups.

Analytical characterization of CAS No. 1443336-19-3 typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help confirm the molecular structure and purity of the compound, which is crucial for its various potential applications. The distinctive NMR signals arising from the 2-chloro-4-fluorobenzyl and 3-chlorophenyl moieties serve as important diagnostic features for quality control purposes.

From a safety perspective, proper handling procedures for (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane should be followed, as with all chemical substances. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended when working with this compound. The material safety data sheet (MSDS) for 1443336-19-3 provides detailed information on handling and storage requirements.

The commercial availability of (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane has increased in recent years as demand from research institutions and specialty chemical manufacturers has grown. Suppliers typically offer this compound in various quantities, with purity levels ranging from technical grade to high-purity standards suitable for advanced research applications. The price point for CAS No. 1443336-19-3 reflects its status as a specialty chemical with limited production volumes.

Looking to the future, the applications of (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane may expand as researchers uncover new properties and potential uses for this versatile molecule. Current investigations are exploring its role in the development of advanced materials with tailored electronic properties, as well as its potential as an intermediate in the synthesis of more complex molecular systems. The unique combination of chloro, fluoro, and sulfane functionalities in this compound continues to make it an interesting subject for scientific inquiry.

For researchers interested in working with 1443336-19-3, it's important to consult recent literature to stay updated on the latest developments regarding this compound. The chemical's properties and potential applications are still being explored, and new findings may influence how it's utilized in various fields. As with any specialized chemical, collaboration with experts in organic synthesis and materials science can help maximize the potential of (2-Chloro-4-fluorobenzyl)(3-chlorophenyl)sulfane in research and development projects.